Cas no 210534-16-0 (Amino-modifier C6 dT Phosphoramidite)

• Product Name: Amino-modifier C6 dT Phosphoramidite
• CAS No: 210534-16-0
• MF: C₅₀H₆₂F₃N₆O₁₀P
• MW: 995.0304646492
• CID: 911004
• PubChem ID: 12009719
• Update Time: 2025-11-06

Amino-modifier C6 dT Phosphoramidite Chemical and Physical Properties

Names and Identifiers

• 5-[e-2-[n-[6-(trifluoroacetamido)hexyl]carboxamido]vinyl]-5'- o-(4,4'-dimethoxytrityl)-2'-deoxyuridine, 3'-[(2-cyanoethyl)-(n
• 5-[e-2-[n-[6-(trifluoroacetamido)hexyl]carboxamido]vinyl]-5'- o-(4,4'-dimethoxytrityl)-2'-deoxyuridine, 3'-[(2-cyanoethyl)-(n,n-diisopropyl)]phosphoramidite
• AMINO-MODIFIER-C6-DT CEP
• Uridine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-[(1E)-3-oxo-3-[[6-[(2,2,2-trifluoroacetyl)amino]hexyl]amino]-1-propen-1-yl]-, 3'-[2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite]
• (E)-3-[1-[(2R,4S,5R)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl
• 5-[e-2-[n-[6-(Trifluoroacetamido)hexyl]carboxamido]vinyl]-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyuridine,3'-[(2-cyanoethyl)-(N,N-diisopropyl)]phosphoramidite
• Uridine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-[(1E)-3-oxo-3-[[6-[(2,2,2-trifluoroacetyl)amino]hexyl]amino]-1-propen-1-yl]-,3'-[2-cyanoethylN,N-bis(1-methylethyl)phosphoramidite]
• XHGOWDJUVKONLU-HAKODNTASA-N
• 210534-16-0
• J-700319
• (E)-3-[1-[(2R,4S,5R)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2,4-dioxopyrimidin-5-yl]-N-[6-[(2,2,2-trifluoroacetyl)amino]hexyl]prop-2-enamide
• Amino-modifier C6 dT Phosphoramidite

• Inchi： 1S/C50H62F3N6O10P/c1-34(2)59(35(3)4)70(67-30-14-27-54)69-42-31-45(58-32-36(46(61)57-48(58)63)17-26-44(60)55-28-12-7-8-13-29-56-47(62)50(51,52)53)68-43(42)33-66-49(37-15-10-9-11-16-37,38-18-22-40(64-5)23-19-38)39-20-24-41(65-6)25-21-39/h9-11,15-26,32,34-35,42-43,45H,7-8,12-14,28-31,33H2,1-6H3,(H,55,60)(H,56,62)(H,57,61,63)/b26-17+/t42-,43+,45+,70?/m0/s1
• InChI Key： XHGOWDJUVKONLU-HAKODNTASA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@H]1C[C@H](N2C(NC(C(/C=C/C(NCCCCCCNC(C(F)(F)F)=O)=O)=C2)=O)=O)O[C@@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 994.42200
• Monoisotopic Mass: 994.42171368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 70
• Rotatable Bond Count: 26
• Complexity: 1760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190
• XLogP3: 6.9

Experimental Properties

• PSA: 209.06000
• LogP: 8.66128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Amino-modifier C6 dT Phosphoramidite

Introduction to Amino-modifier C6 dT Phosphoramidite (CAS No. 210534-16-0)

Amino-modifier C6 dT Phosphoramidite, with the chemical identifier CAS No. 210534-16-0, is a specialized phosphoramidite derivative widely utilized in the field of nucleic acid chemistry and drug development. This compound plays a pivotal role in the synthesis of modified oligonucleotides, which are essential for various applications, including antisense therapy, gene editing, and diagnostic assays. The unique structural features of this molecule, particularly its Amino-modifier C6 dT moiety, make it a valuable tool for researchers seeking to enhance the stability and functionality of nucleic acid-based therapeutics.

The phosphoramidite chemistry is a cornerstone of modern oligonucleotide synthesis, enabling the precise construction of nucleic acid sequences with modifications at specific positions. The Amino-modifier C6 dT component introduces an amine group at the 6-position of the deoxythymidine (dT) base, which can be further functionalized to incorporate various chemical groups. This flexibility allows for the customization of oligonucleotides to meet specific biological and therapeutic requirements.

In recent years, significant advancements have been made in the application of modified oligonucleotides for therapeutic purposes. One notable area is antisense therapy, where oligonucleotides are designed to bind to specific mRNA sequences, leading to the degradation or inhibition of target proteins. The use of Amino-modifier C6 dT Phosphoramidite has enabled the development of more stable and effective antisense agents. For instance, studies have demonstrated that incorporating this modifier into antisense oligonucleotides enhances their resistance to enzymatic degradation, thereby prolonging their half-life in vivo.

Another emerging application of modified oligonucleotides is in gene editing technologies, such as CRISPR-Cas systems. The precise modification of guide RNAs (gRNAs) using phosphoramidites like Amino-modifier C6 dT Phosphoramidite can improve the efficiency and specificity of gene editing processes. Recent research has shown that gRNAs modified with this compound exhibit enhanced binding affinity to target DNA sequences, reducing off-target effects and improving overall therapeutic outcomes.

The diagnostic field has also benefited from the use of modified oligonucleotides. These compounds are employed in various molecular diagnostic assays, including polymerase chain reaction (PCR) probes and microarray elements. The incorporation of Amino-modifier C6 dT into diagnostic oligonucleotides can enhance their stability and sensitivity, leading to more accurate and reliable detection of genetic markers associated with diseases.

From a synthetic chemistry perspective, Amino-modifier C6 dT Phosphoramidite offers a versatile platform for introducing functional groups into oligonucleotides. The amine moiety at the 6-position can be coupled with a wide range of reagents, allowing for the creation of diverse chemical modifications. This capability is particularly useful in developing novel nucleic acid-based therapeutics that require specific interactions with biological targets. For example, researchers have utilized this compound to create aptamers—oligonucleotides that can bind to specific proteins or small molecules—which have potential applications in targeted drug delivery and biosensing.

The growing interest in nucleic acid therapeutics has driven innovation in phosphoramidite chemistry. Recent developments have focused on improving the synthetic routes to modify phosphoramidites like Amino-modifier C6 dT Phosphoramidite, making them more accessible and cost-effective for large-scale production. Advances in automated oligonucleotide synthesis platforms have also contributed to the widespread adoption of modified phosphoramidites in research and industry.

In conclusion, Amino-modifier C6 dT Phosphoramidite (CAS No. 210534-16-0) is a critical component in the synthesis of modified oligonucleotides with broad applications in therapeutic development, diagnostics, and research. Its unique structural features and functional versatility make it an indispensable tool for scientists working at the forefront of nucleic acid chemistry. As research continues to uncover new applications for modified oligonucleotides, compounds like this will remain central to advancing our understanding and treatment of complex biological systems.